Cas no 1249801-80-6 (4-cyclopentyl-1,3-thiazol-5-amine)

• Product Name: 4-cyclopentyl-1,3-thiazol-5-amine
• CAS No: 1249801-80-6
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 5187458
• PubChem ID: 62082373
• Update Time: 2025-06-10

4-cyclopentyl-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopentyl-1,3-thiazol-5-amine
• 5-Amino-4-(cyclopentyl)thiazole

• Inchi： 1S/C8H12N2S/c9-8-7(10-5-11-8)6-3-1-2-4-6/h5-6H,1-4,9H2
• InChI Key： GLOZGDSCVYYHTP-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1N)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.3
• Topological Polar Surface Area: 67.2

Additional information on 4-cyclopentyl-1,3-thiazol-5-amine

Introduction to 4-cyclopentyl-1,3-thiazol-5-amine (CAS No. 1249801-80-6)

4-cyclopentyl-1,3-thiazol-5-amine, identified by the chemical identifier CAS No. 1249801-80-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a cyclopentyl group and an amine functional group at the 5-position of the thiazole ring contributes to its unique chemical properties and potential applications in drug discovery.

The structural framework of 4-cyclopentyl-1,3-thiazol-5-amine consists of a five-membered ring containing sulfur and nitrogen atoms, which is a characteristic feature of thiazole derivatives. The cyclopentyl substituent at the 4-position introduces steric hindrance and influences the electronic distribution within the molecule, potentially affecting its interactions with biological targets. The amine group at the 5-position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The unique structural features of 4-cyclopentyl-1,3-thiazol-5-amine make it a promising candidate for further exploration in these areas.

One of the most compelling aspects of 4-cyclopentyl-1,3-thiazol-5-amine is its potential as a scaffold for drug development. The thiazole core is a well-documented pharmacophore in many bioactive molecules, and modifications to this core can lead to novel compounds with enhanced efficacy and reduced toxicity. The cyclopentyl group, in particular, has been shown to improve metabolic stability and oral bioavailability, making it an attractive feature for pharmaceutical applications.

Recent studies have highlighted the importance of 4-cyclopentyl-1,3-thiazol-5-amine in the development of new therapeutic agents. For instance, researchers have demonstrated its ability to inhibit certain enzymes involved in cancer cell proliferation. The amine group at the 5-position allows for further derivatization, enabling the creation of analogs with improved binding affinity and selectivity. These findings suggest that 4-cyclopentyl-1,3-thiazol-5-amine could be a valuable starting point for designing next-generation drugs targeting various diseases.

The synthesis of 4-cyclopentyl-1,3-thiazol-5-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, facilitating its use in both academic research and industrial applications.

From a medicinal chemistry perspective, 4-cyclopentyl-1,3-thiazol-5-amine offers several advantages as a lead compound. Its heterocyclic structure provides multiple sites for interaction with biological targets, while the cyclopentyl and amine groups contribute to its pharmacokinetic properties. These features make it an attractive candidate for further development into novel therapeutic agents.

The potential applications of 4-cyclopentyl-1,3-thiazol-5-amine extend beyond oncology. Researchers are also exploring its use in treating infectious diseases and inflammatory conditions. The ability of thiazole derivatives to modulate immune responses makes them particularly relevant in this context. By targeting specific pathways involved in inflammation and infection, compounds like 4-cyclopentyl-1,3-thiazol-5-amine could offer new treatments for challenging diseases.

In conclusion,4-cyclopentyl-1,3-thiazol-5-amineseems poised to play a significant role in future drug discovery efforts due to its unique structural features and broad range of potential biological activities. Further research is warranted to fully elucidate its therapeutic potential and develop novel derivatives with improved pharmacological properties.